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Compound of Interest

Compound Name: Carbon tetraiodide

Cat. No.: B1584510 Get Quote

This guide provides essential information for the safe handling, neutralization, and disposal of

Carbon Tetraiodide (CI4) residues. It is intended for researchers, scientists, and drug

development professionals.

Troubleshooting Guide
This section addresses specific issues you may encounter during your experiments involving

Carbon Tetraiodide.

Q1: What should I do in the event of a small-scale Carbon Tetraiodide spill?

A1: For a small spill, you should first ensure the area is well-ventilated and evacuate personnel

to a safe area if necessary.[1][2] Use personal protective equipment (PPE), including

appropriate gloves, safety glasses with side-shields, and a lab coat.[1][2] Avoid creating dust

from solid CI4.[1][2] Carefully sweep up the solid material and place it into a suitable, closed,

and clearly labeled container for hazardous waste disposal.[1][2] If dealing with a solution, use

an inert absorbent material like vermiculite or sand to contain the spill before collecting it into a

sealed, leak-proof container.[3] Decontaminate the area with soap and water, and request a

waste pickup from your institution's Environmental Health and Safety (EHS) department.[3]

Q2: My solution containing Carbon Tetraiodide has turned reddish-brown. What does this

indicate?
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A2: Carbon tetraiodide is a bright red crystalline solid.[4][5] It is sensitive to heat and light and

can decompose to form iodine (I2) and tetraiodoethylene (C2I4).[4][5][6] The reddish-brown

color likely indicates the presence of elemental iodine, suggesting that your CI4 has started to

decompose. This decomposition can be accelerated by exposure to light, heat, or moisture.[5]

[6] The material should still be treated as hazardous halogenated waste.

Q3: The pressure in my CI4 waste container seems to be building up. What is happening and

what should I do?

A3: Pressure buildup can occur if the CI4 is contaminated with reactive materials or is

undergoing decomposition, which can release gaseous byproducts. Carbon tetraiodide is

known to be slightly reactive with water.[4] Although specific gas-forming reactions are not

detailed in the provided results, decomposition can be accelerated by incompatibilities.

Immediately move the container to a well-ventilated area like a chemical fume hood. Do not

tighten the cap further. Contact your institution's EHS department for guidance on how to

proceed with the over-pressurized container.

Frequently Asked Questions (FAQs)
Q1: How must I dispose of Carbon Tetraiodide waste?

A1: Carbon tetraiodide is a halogenated organic compound and must be disposed of as

hazardous waste.[7][8] It should never be poured down the drain or mixed with non-hazardous

trash.[2] All CI4 residues, including contaminated materials and spill debris, must be collected

in a designated, properly labeled, and sealed hazardous waste container.[2][3] The disposal

must be handled by a licensed professional waste disposal service or your institution's EHS

department.[2]

Q2: Can I neutralize Carbon Tetraiodide in the lab before disposal?

A2: In-lab neutralization of perhalogenated compounds is generally not recommended due to

the potential for hazardous reactions and byproducts. While CI4 is slightly reactive towards

water, this hydrolysis is slow and produces iodoform and iodine, which are also hazardous.[4]

[9] Some sources suggest that halogenated compounds can be neutralized with a strong base,

but this should not be done without specific, validated safety protocols.[10] The safest and
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recommended procedure is to dispose of CI4 as segregated halogenated organic waste

through a licensed disposal company.[2][3]

Q3: What are the primary hazards associated with Carbon Tetraiodide?

A3: Carbon tetraiodide is considered toxic and is an irritant.[4][11] It can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[2][11] It may be absorbed through

the skin.[8][11] Perhalogenated organic compounds should generally be considered toxic.[4]

Q4: How should I collect and store CI4 waste in the laboratory?

A4: Halogenated organic wastes, including CI4, must be segregated from non-halogenated

waste streams.[3][7]

Container: Use a designated, compatible, and leak-proof container, often provided by your

EHS department.[3]

Labeling: The container must be labeled as "Hazardous Waste" before the first drop of waste

is added. The label should include the full chemical name ("Carbon Tetraiodide") and an

estimation of its concentration.[3]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated designated

satellite accumulation area.[2][5] Keep it away from incompatible materials, direct sunlight,

and heat sources.[3][6] Manufacturers recommend storage near 0 °C (32 °F).[4]

Q5: What materials are incompatible with Carbon Tetraiodide?

A5: Carbon tetraiodide is incompatible with strong oxidizing agents.[5] While specific reaction

data with other materials is limited in the search results, general guidelines for halogenated

compounds suggest avoiding contact with reactive substances like alkali metals and strong

bases unless part of a controlled reaction.[12]

Experimental Protocols
Protocol 1: Small-Scale Spill (<1g) Cleanup Procedure

Preparation: Ensure you are in a well-ventilated area (preferably a chemical fume hood).

Don all required PPE: safety goggles with side shields, a lab coat, and chemically resistant
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gloves (Nitrile gloves offer fair protection, but Butyl or Viton are better for extended contact).

[13][14]

Containment: If the spill is a liquid solution, contain it with an inert absorbent material such

as sand or vermiculite.[3]

Collection: Carefully sweep the solid CI4 or the absorbent mixture into a plastic dustpan.

Avoid actions that could create dust.[1]

Packaging: Transfer the collected material into a heavy-duty plastic bag or a designated solid

waste container.[3]

Labeling: Seal the container and affix a hazardous waste label. Clearly write "Spill Debris"

along with "Carbon Tetraiodide" and the approximate amount.[3]

Decontamination: Wipe the spill area with soap and water. Dispose of the cleaning materials

(e.g., paper towels) in the same labeled waste container.

Disposal: Contact your institution's EHS department to arrange for the pickup and disposal of

the hazardous waste container.[2]

Protocol 2: Routine Laboratory Waste Accumulation for CI4

Obtain Container: Procure a designated hazardous waste container for "Halogenated

Organic Solvents" from your EHS department.[7]

Label Container: Before adding any waste, affix a hazardous waste tag to the container. Fill

in your name, location (building/room), and the accumulation start date.[3]

Accumulate Waste:

Perform all waste transfers inside a certified chemical fume hood.[3]

As you add CI4 waste, update the container's contents list with "Carbon Tetraiodide" and

the estimated volume or mass.[3][7]

Do not mix CI4 waste with non-halogenated solvents, acids, bases, or other incompatible

waste streams.[3]
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Keep the container securely closed at all times except when adding waste.

Storage: Store the container in a designated and properly ventilated Satellite Accumulation

Area, preferably within secondary containment (e.g., a chemically resistant tub).[3]

Request Pickup: Once the container is full or you are finished generating this waste stream,

submit a request to your EHS department for waste pickup. Do not overfill the container;

leave at least 5% headspace for expansion.[3]

Data Tables
Table 1: Physical and Chemical Properties of Carbon Tetraiodide

Property Value

Molecular Formula CI4[4]

Molar Mass 519.63 g/mol [5]

Appearance Bright red to dark violet crystalline solid[4][15]

Density 4.32 g/cm³[4]

Melting Point 171 °C (decomposes)[5][9]

Solubility in Water
Sparingly soluble; undergoes slow hydrolysis[5]

[6]

Solubility
Soluble in nonpolar organic solvents like

benzene and chloroform[4][5]

Table 2: Toxicological and Hazard Data
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Parameter Information

GHS Pictogram Exclamation mark (GHS07)[4]

GHS Signal Word Warning[2][4]

Hazard Statements

H315: Causes skin irritation, H319: Causes

serious eye irritation, H335: May cause

respiratory irritation[2]

Primary Hazards Irritant, Toxic[4]

LD50 (Oral, Rat) 18 mg/kg[4]

Table 3: Glove Material Compatibility for Halogenated Solvents

Glove Material Compatibility Rating Notes

Natural Rubber Poor (P)
Not recommended for handling

halogenated solvents.[13][14]

Neoprene Fair (F) Limited service.[13][14]

Nitrile Fair (F) - Good (G)

Offers some protection but

may degrade with prolonged

contact.[13][14]

Butyl Poor (P)
Not recommended for Carbon

Tetrachloride.[13]

Viton (Fluoroelastomer) Good (G)

Recommended for handling

chlorinated solvents; likely

good for CI4.[13]

Norfoil (Silver Shield) Excellent (VG)
Recommended for hazardous

materials work.[13]

(Data adapted from general

resistance charts for

halogenated solvents like

Carbon Tetrachloride)
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Workflows and Diagrams

CI4 Waste Disposal Decision Workflow
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Caption: Workflow for routine collection and disposal of CI4 waste.
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CI4 Spill Response Workflow

Spill Discovered

Assess Situation
(Ventilate, Alert Others)

Don Appropriate PPE
(Gloves, Goggles,

Lab Coat)

Contain Spill with
Inert Absorbent
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with Soap & Water
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Click to download full resolution via product page

Caption: Step-by-step procedure for managing a small-scale CI4 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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